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Compound of Interest

Compound Name: 2-Methylbenzophenone

Cat. No.: B1664564

Essential Safety and Handling Guide for 2-
Methylbenzophenone

This guide provides critical safety and logistical information for the proper handling and
disposal of 2-Methylbenzophenone. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Methylbenzophenone is provided
in the table below. This information is essential for understanding its behavior and potential
hazards.
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Property Value

Molecular Formula C14H120

Molecular Weight 196.24 g/mol [1]

Physical State Liquid or Qil[2][3]

Appearance Colorless to Light yellow[2][3]

Melting Point <-18 °C/-0.4 °F[3]

Boiling Point 309-311°C/588.2-591.8 °F @ 760 mmHg[3]
Flash Point > 112 °C /> 233.6 °F[3]

Solubility Slightly soluble in Chloroform and Methanol[2]
Specific Gravity 1.083[2]

Hazard Identification and Personal Protective Equipment (PPE)

2-Methylbenzophenone is classified as a hazardous substance with the following risk profile:
o H315: Causes skin irritation[1][2][4]

e H319: Causes serious eye irritation[1][2][4]

» H335: May cause respiratory irritation[1][2][4]

To mitigate these risks, the following personal protective equipment is mandatory when
handling 2-Methylbenzophenone:
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PPE Category

Required Equipment

Eye/Face Protection

Chemical safety goggles or a face shield.[5]

Skin Protection

Chemical-resistant gloves (e.g., neoprene, butyl

rubber) and a lab coat or protective suit.[5][6]

Respiratory Protection

A NIOSH-approved respirator is necessary if
working in a poorly ventilated area or when

there is a risk of generating aerosols or vapors.

[5]L6]

Footwear

Closed-toe shoes are required in any laboratory

setting where chemicals are handled.[7]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial for safety. The following workflow

outlines the necessary steps.
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Caption: Workflow for the safe handling and disposal of 2-Methylbenzophenone.
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Experimental Protocols
Handling Protocol:

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available.[4] Prepare all required equipment and reagents.

e Weighing and Transferring: Conduct all weighing and transferring of 2-
Methylbenzophenone inside a chemical fume hood to minimize inhalation exposure.[4]

» Spill Management: In the event of a spill, evacuate the immediate area and ensure adequate
ventilation.[4] Absorb the spill with an inert material such as sand or vermiculite.[3][5] Collect
the absorbed material into a sealed container for disposal.[3][4]

o Decontamination: After handling, decontaminate all surfaces and equipment. Remove and
properly dispose of contaminated PPE. Wash hands thoroughly with soap and water.[2]

Disposal Plan:

o Waste Collection: Collect all waste materials containing 2-Methylbenzophenone in a
designated, labeled, and sealed container.

o Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations.[2][4] This may involve incineration in a chemical incinerator
equipped with an afterburner and scrubber.[5] Do not dispose of this chemical down the
drain.[8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure:
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2][4]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact _ _ _ ]
removing contaminated clothing.[9] If skin

irritation occurs, seek medical attention.[2][4]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so0.[2][4] Seek

immediate medical attention.[9]

) Do not induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methylbenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664564#personal-protective-equipment-for-
handling-2-methylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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